1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea

• IUPAC Name: 1-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)-3-(3-nitrophenyl)urea
• InChI: InChI=1S/C23H19N5O4/c1-27-19-13-6-5-12-18(19)20(15-8-3-2-4-9-15)25-21(22(27)29)26-23(30)24-16-10-7-11-17(14-16)28(31)32/h2-14,21H,1H3,(H2,24,26,30)
• InChI Key: YGXNEKGXSLNWFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol

Description

1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(3-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

• CHEMBL334592 has shown promise as an anticancer agent. Research studies have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Neuroprotective Effects

• Some investigations suggest that CHEMBL334592 exhibits neuroprotective properties. It may modulate neurotransmitter systems, reduce oxidative stress, and enhance neuronal survival. .

Anti-Inflammatory Activity

• CHEMBL334592 has been studied for its anti-inflammatory effects. .

Antimicrobial Potential

• Preliminary studies indicate that CHEMBL334592 possesses antimicrobial activity. It could be useful against bacterial and fungal infections. .

Cardiovascular Applications

• Researchers have explored the cardiovascular effects of CHEMBL334592 . It may impact blood pressure regulation, vascular tone, and endothelial function. .

Psychiatric Disorders

• Some studies suggest that CHEMBL334592 interacts with neurotransmitter receptors relevant to psychiatric conditions. .

Metabolic Syndrome and Diabetes

• CHEMBL334592 may influence glucose metabolism and insulin sensitivity. .

Drug Development

• Given its diverse pharmacological effects, CHEMBL334592 serves as a valuable scaffold for drug development. .

Synthesis routes and methods

Procedure details

Equimolar amounts of 3(R,S)-amino-1,3-dihydro-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one and 3-nitrophenylisocyanate were mixed in 8 ml of dry tetrahydrofuran at room temperature. The reaction mixture was allowed to stand for 8 hours and was then filtered. The collected solids were washed with tetrahydrofuran and dried in vacuo over P2O5 to give the analytical product: m.p. 288°-289° C.